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Compound of Interest

Compound Name: Urotensin Il (114-124), human TFA

Cat. No.: B15605310

For Researchers, Scientists, and Drug Development
Professionals

Introduction:

Urotensin Il (Ull) is a cyclic neuropeptide that has been identified as the endogenous ligand for
the G protein-coupled receptor GPR14, now commonly known as the urotensin receptor (UT).
The human Urotensin Il (114-124) fragment represents the biologically active core of the full-
length peptide. It is a potent vasoconstrictor and plays a significant role in a variety of
physiological and pathophysiological processes, including cardiovascular function, cell
proliferation, and tissue remodeling. These application notes provide detailed protocols for the
in vitro use of Urotensin 1l (114-124) to investigate its biological functions.

Data Presentation

The following table summarizes key quantitative data for the in vitro application of Urotensin II
(114-124).
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Parameter Value Cell TypelSystem Application
Receptor Binding 0.1 nM Recombinant UT Characterizing ligand-
An

(ECs0) receptor receptor interaction

) o HEK-293 cells )
Calcium Mobilization ) Functional receptor

0.62+£0.17 nM expressing human o
(ECs0) activation assay[1][2]
GPR14

Cell Proliferation o

) Human dermal Investigating
(Optimal 10 nM i ) ]

) fibroblasts mitogenic effects

Concentration)

Cardiomyocyte

200 nM (for 48 hours)

Adult rat ventricular

Studying cardiac

Hypertrophy myocytes remodeling[3][4]
ERK1/2 Adult rat ventricular Signal transduction
_ 200 nM .
Phosphorylation myocytes studies[4]
o Adult rat ventricular Signal transduction
p38 MAPK Activation 200 nM )
myocytes studies
o Adult rat ventricular Signal transduction
CaMKII Activation 200 nM

myocytes

studies

Mandatory Visualizations

Urotensin Il Sighaling Pathway
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Cell Preparation

1. Culture cells (e.g., HEK-293)

2. Seed cells in 96-well plates

Dye Lpading

3. Prepare Fura-2 AM loading solution

4. Incubate cells with Fura-2 AM

5. Wash cells to remove excess dye

Measu;ement

6. Measure baseline fluorescence

l

7. Add Urotensin Il (114-124)

l

8. Record fluorescence changes

Data Analysis

9. Calculate 340/380 nm fluorescence ratio

10. Generate dose-response curve and calculate ECso

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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